Cas no 1013750-77-0 (ML-030)

• Product Name: ML-030
• CAS No: 1013750-77-0
• MF: C₂₀H₂₀N₄O₄S
• MW: 412.462203025818
• CID: 1131707
• PubChem ID: 17757146
• Update Time: 2025-04-20

ML-030 Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethoxyphenyl)-6-(3,4-dimethoxyphenyl)-7H-[1,2,4]triazol o[3,4-b][1,3,4]thiadiazine
• ML-030
• CS-7585
• BDBM30019
• BMCL181297 Compound 5F
• HMS3355I19
• 3-(2,5-dimethoxyphenyl)-6-(3,4-dimethoxyphenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine
• SCHEMBL1772895
• HY-103050
• ML030
• DA-55539
• AS-16617
• BCP30184
• MLS002264357
• 1013750-77-0
• NCGC00165289-01
• CHEBI:92095
• SMR001317659
• Q27163887
• CID-11757146; 3-(2,5-dimethoxyphenyl)-6-(3,4-dimethoxyphenyl)-7H-1,2,4-triazolo[3,4-b][1,3,4]thiadiazine
• AKOS037643497
• HMS2210L23
• BRD-K05402890-001-02-7
• ML 030; ML030; CID-11757146; CID 11757146; CID11757146; Triazolothiadiazine, 5
• BRD-K05402890-001-15-9
• 3-(2,5-dimethoxyphenyl)-6-(3,4-dimethoxyphenyl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• triazolothiadiazine, 5
• CHEMBL252387
• MLS002474521
• G15996

• Inchi： 1S/C20H20N4O4S/c1-25-13-6-8-16(26-2)14(10-13)19-21-22-20-24(19)23-15(11-29-20)12-5-7-17(27-3)18(9-12)28-4/h5-10H,11H2,1-4H3
• InChI Key： DZAUSKKPHXFGNN-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(C3C=C(C=CC=3OC)OC)N2N=C(C2C=CC(=C(C=2)OC)OC)C1

Computed Properties

• Exact Mass: 412.12052631g/mol
• Monoisotopic Mass: 412.12052631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

ML-030 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month